Cas no 1588772-26-2 (4-(bromomethyl)-4-methyl-1,3-oxazolidin-2-one)

• Product Name: 4-(bromomethyl)-4-methyl-1,3-oxazolidin-2-one
• CAS No: 1588772-26-2
• MF: C₅H₈BrNO₂
• MW: 194.026520729065
• MDL: MFCD30498124
• CID: 5181017
• PubChem ID: 86714590
• Update Time: 2025-05-19

4-(bromomethyl)-4-methyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 4-(bromomethyl)-4-methyl-
• 4-(bromomethyl)-4-methyl-1,3-oxazolidin-2-one

• MDL： MFCD30498124
• Inchi： 1S/C5H8BrNO2/c1-5(2-6)3-9-4(8)7-5/h2-3H2,1H3,(H,7,8)
• InChI Key： MRXPVPHSEPPAOK-UHFFFAOYSA-N
• SMILES： O1CC(CBr)(C)NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 4-(bromomethyl)-4-methyl-1,3-oxazolidin-2-one

4-(Bromomethyl)-4-Methyl-1,3-Oxazolidin-2-One: A Comprehensive Overview

4-(Bromomethyl)-4-Methyl-1,3-Oxazolidin-2-One, also known by its CAS number 1588772-26-2, is a versatile compound with significant applications in various fields of chemistry. This compound belongs to the class of oxazolidinones, which are widely studied for their unique properties and potential uses in drug design, material science, and organic synthesis. The structure of this compound is characterized by a five-membered ring containing two oxygen atoms and a nitrogen atom, with a bromomethyl group and a methyl group attached to the same carbon atom. This arrangement imparts the molecule with both electronic and steric properties that make it highly functional in different chemical reactions.

The synthesis of 4-(Bromomethyl)-4-Methyl-1,3-Oxazolidin-2-One typically involves multi-step processes that often start with the preparation of oxazolidinone precursors. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various routes, including nucleophilic substitution reactions and cyclization processes, to optimize its synthesis. The use of microwave-assisted synthesis has also been reported to significantly reduce reaction times while maintaining product quality.

In terms of applications, this compound has garnered attention in the field of medicinal chemistry due to its potential as a building block for drug development. Its oxazolidinone core is known to exhibit bioactivity in certain contexts, making it a valuable intermediate in the synthesis of antibiotics, antifungal agents, and other therapeutic compounds. For instance, studies have shown that derivatives of this compound can inhibit specific enzymes involved in bacterial cell wall synthesis, highlighting its potential as an antimicrobial agent.

Beyond medicinal chemistry, 4-(Bromomethyl)-4-Methyl-1,3-Oxazolidin-2-One has also found applications in organic synthesis as a versatile reagent. Its bromomethyl group serves as an excellent leaving group in substitution reactions, enabling the formation of diverse carbon-carbon bonds. This property makes it an ideal candidate for constructing complex molecular frameworks required in natural product synthesis and materials science.

Recent research has focused on understanding the environmental impact and toxicity profile of this compound. Studies have indicated that under certain conditions, it can undergo biodegradation, reducing its persistence in the environment. However, further investigations are needed to fully assess its long-term effects on ecosystems. Regulatory agencies have also emphasized the importance of handling such compounds with care to minimize occupational exposure and ensure compliance with safety standards.

In conclusion, 4-(Bromomethyl)-4-Methyl-1,3-Oxazolidin-2-One (CAS No: 1588772-26-2) is a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both academic and industrial applications.